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Compound of Interest

Compound Name: (16)Annulene
CAS No.: 3332-38-5
Cat. No.: B15495572
Get Quote
. J

For researchers and professionals in drug development, the proper management and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. (16)Annulene, a cyclic hydrocarbon with the formula CieH1s, requires careful
handling due to its potential hazards. This guide provides a comprehensive, step-by-step
protocol for its safe disposal, aligning with standard laboratory safety practices and regulatory
guidelines.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is crucial to be aware of the hazards
associated with (16)annulene. According to safety data, it is classified as a substance that can
cause skin, eye, and respiratory irritation.[1] Therefore, appropriate personal protective
equipment (PPE) is mandatory.

Essential Personal Protective Equipment (PPE):
e Gloves: Use proper glove removal technique to avoid skin contact.[1]

o Eye Protection: Wear chemical safety glasses or goggles.
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o Lab Coat: A complete suit protecting against chemicals is recommended.[1]

o Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle
respirator should be used. For higher-level protection, OV/AG/P99 (US) or ABEK-P2 (EU EN
143) respirator cartridges are advised.[1]

All handling of (16)annulene, especially in its solid, powder form which can become airborne,
should be conducted in a well-ventilated area or within a chemical fume hood to minimize
inhalation risks.[1]

Quantitative Data and Chemical Properties

While specific quantitative limits for (16)annulene disposal are not publicly available and are
subject to local regulations, understanding its chemical properties is vital for safe handling and
waste management.

Property Value
Molecular Formula CisH16[2]

Molar Mass 208.30 g/mol [2]
Appearance Solid

Causes skin irritation (H315), Causes serious
Hazards eye irritation (H319), May cause respiratory
irritation (H335)[1]

Experimental Protocol for Disposal

The recommended procedure for the disposal of (16)annulene waste involves treating it as
hazardous chemical waste. This protocol is based on general best practices for laboratory
chemical waste management.

Step 1: Waste Segregation At the point of generation, all waste contaminated with
(16)annulene must be segregated from non-hazardous waste streams. This includes:

» Solid Waste: Contaminated consumables such as gloves, weighing paper, and pipette tips.
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» Liquid Waste: Solutions containing (16)annulene. It is advisable to separate halogenated
and non-halogenated solvent wastes where possible.

o Empty Containers: The original container of (16)annulene, even if seemingly empty, should
be treated as hazardous waste. For other containers, the first rinse must be collected and
disposed of as hazardous waste.[3]

Step 2: Waste Collection and Containment
e Use designated, compatible, and clearly labeled hazardous waste containers.[4]

» Containers must be kept closed except when adding waste to prevent the release of vapors.

[3]

e Ensure containers are stored in a designated and well-ventilated satellite accumulation area
within the laboratory.

Step 3: Labeling Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "(16)Annulene”

The concentration and composition of the waste

The date when waste was first added to the container

Step 4: Final Disposal

o Contact a licensed professional waste disposal service for the collection and disposal of the
hazardous waste.[1][5]

e Do not attempt to dispose of (16)annulene down the drain or in the regular trash.[1]

» Arrange for waste pickup in accordance with your institution's Environmental Health and
Safety (EH&S) guidelines.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of (16)annulene
waste.

Waste Generation & Segregation

Use of (16)Annulene
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Workflow for the proper disposal of (16)annulene waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of (16)annulene, thereby protecting themselves, their colleagues, and
the environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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